5-(5-fluoropyridin-2-yl)-1,2-oxazole-3-carboxylic acid
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Overview
Description
The compound “5-(5-fluoropyridin-2-yl)-1,2-oxazole-3-carboxylic acid” is a fluorinated pyridine derivative . Fluorinated pyridines are known for their interesting and unusual physical, chemical, and biological properties owing to the presence of the strong electron-withdrawing substituent (fluorine) in the aromatic ring .
Synthesis Analysis
The synthesis of fluorinated pyridines, including “5-(5-fluoropyridin-2-yl)-1,2-oxazole-3-carboxylic acid”, is a challenging problem due to their reduced basicity and lower reactivity compared to their chlorinated and brominated analogues . N-Fluoropyridinium salts are efficient precursors in the synthesis of substituted 2-fluoropyridines .Molecular Structure Analysis
The molecular structure of “5-(5-fluoropyridin-2-yl)-1,2-oxazole-3-carboxylic acid” includes a fluoropyridine moiety, which is a privileged structure in medicinal chemistry . The presence of fluorine, a strong electron-withdrawing substituent, in the aromatic ring contributes to its unique properties .Scientific Research Applications
Suzuki–Miyaura Coupling
The Suzuki–Miyaura (SM) coupling is a powerful transition metal-catalyzed carbon–carbon bond-forming reaction. It allows the union of chemically diverse fragments under mild conditions. The success of SM coupling lies in its functional group tolerance and environmentally benign nature. The key player here is the organoboron reagent, which readily transmetalates with palladium(II) complexes. The compound could serve as a boron reagent in SM coupling reactions .
Fluorinated Pyridine Synthesis
Fluorinated pyridines find applications in medicinal chemistry, agrochemicals, and materials science. The compound’s fluoropyridine moiety makes it a potential precursor for synthesizing substituted 2-fluoropyridines. N-fluoropyridinium salts, which can be derived from this compound, efficiently participate in such syntheses .
Future Directions
properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for 5-(5-fluoropyridin-2-yl)-1,2-oxazole-3-carboxylic acid involves the synthesis of 5-fluoropyridine-2-carboxylic acid, which is then reacted with hydroxylamine to form 5-fluoropyridine-2-carboxylic acid hydroxamic acid. This intermediate is then reacted with ethyl chloroformate to form the oxime ester, which is then cyclized to form the oxazole ring. The resulting compound is then hydrolyzed to form the final product, 5-(5-fluoropyridin-2-yl)-1,2-oxazole-3-carboxylic acid.", "Starting Materials": [ "2,5-difluoropyridine", "Ethyl chloroformate", "Hydroxylamine hydrochloride", "Sodium hydroxide", "Sodium nitrite", "Sulfuric acid", "Sodium bicarbonate", "Methanol", "Acetone", "Water" ], "Reaction": [ "Step 1: Nitration of 2,5-difluoropyridine with nitric acid and sulfuric acid to form 5-fluoropyridine-2-carboxylic acid", "Step 2: Reduction of the nitro group using sodium nitrite and sodium bicarbonate to form 5-fluoropyridine-2-carboxylic acid", "Step 3: Reaction of 5-fluoropyridine-2-carboxylic acid with hydroxylamine hydrochloride and sodium hydroxide to form 5-fluoropyridine-2-carboxylic acid hydroxamic acid", "Step 4: Reaction of 5-fluoropyridine-2-carboxylic acid hydroxamic acid with ethyl chloroformate to form the oxime ester", "Step 5: Cyclization of the oxime ester to form the oxazole ring", "Step 6: Hydrolysis of the oxazole ring to form 5-(5-fluoropyridin-2-yl)-1,2-oxazole-3-carboxylic acid" ] } | |
CAS RN |
1547299-34-2 |
Product Name |
5-(5-fluoropyridin-2-yl)-1,2-oxazole-3-carboxylic acid |
Molecular Formula |
C9H5FN2O3 |
Molecular Weight |
208.1 |
Purity |
95 |
Origin of Product |
United States |
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